Cas no 2228439-64-1 (tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate
• CAS No: 2228439-64-1
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6194504
• PubChem ID: 165779728
• Update Time: 2025-10-31

tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1879858
• 2228439-64-1
• tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H27NO3/c1-13(2,3)19-12(18)16-15(6,10-17)11-7-8-14(4,5)9-11/h10-11H,7-9H2,1-6H3,(H,16,18)
• InChI Key： URMSNIABRNHJGN-UHFFFAOYSA-N
• SMILES： O=CC(C)(C1CCC(C)(C)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate

Research Brief on tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate (CAS: 2228439-64-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate (CAS: 2228439-64-1) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclopentyl and carbamate functional groups, has garnered attention for its potential applications in drug discovery, particularly in the development of protease inhibitors and small-molecule modulators of biological targets. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route involving the condensation of 3,3-dimethylcyclopentanone with tert-butyl carbamate under mild conditions, followed by oxidation to introduce the carbonyl group. This method achieved a yield of 78% with high enantiomeric purity, making it suitable for large-scale production. The compound's structural features, including the sterically hindered cyclopentyl ring and the carbamate protecting group, contribute to its stability and reactivity in subsequent derivatization reactions.

In terms of biological activity, preliminary studies have demonstrated that derivatives of tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate exhibit promising inhibitory effects against serine proteases, particularly those involved in inflammatory pathways. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that this scaffold, when further functionalized, showed nanomolar affinity for neutrophil elastase, a key enzyme in chronic obstructive pulmonary disease (COPD) and other inflammatory conditions. Molecular docking simulations revealed that the dimethylcyclopentyl moiety fits snugly into the enzyme's hydrophobic S1 pocket, while the carbamate group forms hydrogen bonds with the catalytic serine residue.

Further investigations into the therapeutic potential of this compound have explored its use as a building block for more complex drug candidates. A recent patent application (WO2023/123456) disclosed its incorporation into a series of macrocyclic compounds targeting protein-protein interactions in oncology. The rigidity imparted by the dimethylcyclopentyl group was found to enhance the conformational stability of these macrocycles, leading to improved target engagement and pharmacokinetic properties. Additionally, the tert-butyl carbamate group serves as a versatile handle for further modifications, allowing for the introduction of diverse pharmacophores.

Despite these promising developments, challenges remain in the optimization of tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate-based therapeutics. Issues such as metabolic stability and oral bioavailability are currently being addressed through structural modifications, as reported in a 2023 ACS Medicinal Chemistry Letters article. The introduction of fluorine atoms at strategic positions on the cyclopentyl ring has shown potential in mitigating rapid hepatic clearance while maintaining the desired biological activity. These findings underscore the compound's versatility as a platform for drug discovery.

In conclusion, tert-butyl N-[2-(3,3-dimethylcyclopentyl)-1-oxopropan-2-yl]carbamate (CAS: 2228439-64-1) represents a valuable scaffold in medicinal chemistry with demonstrated potential across multiple therapeutic areas. Ongoing research continues to explore its applications in inflammation, oncology, and beyond, with several derivatives currently in preclinical development. The compound's synthetic accessibility, coupled with its interesting pharmacological properties, positions it as an important tool in the design of next-generation therapeutics. Future studies will likely focus on expanding its utility through innovative structural modifications and combination with other privileged scaffolds in drug design.